Cas no 1499179-61-1 (ethyl (2E)-3-(6-methoxypyridin-2-yl)prop-2-enoate)

Ethyl (2E)-3-(6-methoxypyridin-2-yl)prop-2-enoate is a versatile intermediate in organic synthesis, characterized by its α,β-unsaturated ester functionality conjugated with a methoxypyridine moiety. This compound is particularly valuable in the construction of heterocyclic frameworks and as a precursor for pharmaceuticals and agrochemicals. The presence of the electron-rich methoxy group enhances reactivity in cross-coupling reactions, while the ethyl ester group offers flexibility for further derivatization. Its well-defined stereochemistry (E-configuration) ensures consistent performance in stereoselective transformations. The compound's stability under standard conditions and compatibility with a range of synthetic methodologies make it a practical choice for research and industrial applications requiring precise molecular assembly.

ethyl (2E)-3-(6-methoxypyridin-2-yl)prop-2-enoate structure

1499179-61-1 structure

Product Name:ethyl (2E)-3-(6-methoxypyridin-2-yl)prop-2-enoate

CAS No:1499179-61-1

MF:C₁₁H₁₃NO₃

MW:207.225823163986

CID:6078638

PubChem ID:83764612

Update Time:2025-06-08

ethyl (2E)-3-(6-methoxypyridin-2-yl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

- 2-Propenoic acid, 3-(6-methoxy-2-pyridinyl)-, ethyl ester, (2E)-
- ethyl (2E)-3-(6-methoxypyridin-2-yl)prop-2-enoate
- 1499179-61-1
- EN300-1455970
- Inchi： 1S/C11H13NO3/c1-3-15-11(13)8-7-9-5-4-6-10(12-9)14-2/h4-8H,3H2,1-2H3/b8-7+
- InChI Key： DMLZBSKKZWOMBV-BQYQJAHWSA-N
- SMILES： C(OCC)(=O)/C=C/C1=NC(OC)=CC=C1

Computed Properties

Exact Mass: 207.08954328g/mol
Monoisotopic Mass: 207.08954328g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 228
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 48.4Å²

Experimental Properties

Density: 1.125±0.06 g/cm3(Predicted)
Boiling Point: 308.4±27.0 °C(Predicted)
pka: 2.33±0.10(Predicted)

ethyl (2E)-3-(6-methoxypyridin-2-yl)prop-2-enoate Pricemore >>

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